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Compound of Interest

Compound Name: 1,2-Ethanedithiol

Cat. No.: B043112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for

1,2-ethanedithiol (CAS 540-63-6). Adherence to these guidelines is critical for minimizing risks

and ensuring a safe laboratory environment.

Hazard Identification and Classification
1,2-Ethanedithiol is a hazardous substance that presents multiple risks. It is a flammable

liquid and vapor.[1][2][3][4] This chemical is classified as toxic if swallowed and fatal if it comes

into contact with the skin or is inhaled.[1][2][4][5]

Quantitative Safety Data
A thorough understanding of the quantitative safety parameters of 1,2-ethanedithiol is
essential for risk assessment and the implementation of appropriate safety measures.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C2H6S2[6][7]

Molar Mass 94.19 g/mol [6][7]

Appearance Colorless to pale yellow liquid[8]

Odor
Strong, unpleasant, like rotten cabbage or

garlic[8][9]

Boiling Point 144-146 °C (291.2-294.8 °F)[6][10]

Melting Point -41 °C (-41.8 °F)[6][10]

Flash Point 44 °C (111.2 °F)[10]

Density 1.123 g/cm³ at 23.5 °C[11]

Vapor Pressure 4 mmHg @ 20 °C[10]

Vapor Density >1 (Air = 1.0)[7]

Water Solubility Insoluble[7][10]

Table 2: Toxicological Data

Parameter Route Species Value

LD50 (Lethal Dose,

50%)
Oral Mouse 342 mg/kg[7]

Table 3: GHS Hazard Statements
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Code Statement

H226 Flammable liquid and vapour.[1][4][5]

H301 Toxic if swallowed.[1][3][4][5]

H310 Fatal in contact with skin.[1]

H319 Causes serious eye irritation.[4]

H330 Fatal if inhaled.[1]

H310 + H330 Fatal in contact with skin or if inhaled.[4][5]

Experimental Protocols
Detailed procedures for handling and emergency situations are mandatory to ensure personnel

safety.

Protocol 1: Handling a 1,2-Ethanedithiol Spill

Immediate Evacuation and Isolation:

Immediately evacuate all non-essential personnel from the spill area.

Isolate the contaminated area to prevent the spread of the chemical.

Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][12]

Ventilation:

Ensure the area is well-ventilated to disperse vapors. Use explosion-proof ventilation if

available.[1]

Donning Personal Protective Equipment (PPE):

Before entering the spill area, don the appropriate PPE as outlined in Protocol 2. This

must include a full-face respirator with a suitable cartridge, chemical-resistant gloves,

impervious clothing, and safety goggles.[12]
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Containment:

Contain the spill using an inert absorbent material, such as sand or earth. Do not use

combustible materials.

Prevent the spill from entering drains or waterways.[1][12]

Cleanup:

Carefully collect the absorbed material using non-sparking tools.[1][12]

Place the waste in a suitable, labeled, and sealed container for disposal.

Decontamination:

Decontaminate the spill area with a suitable cleaning agent.

Properly doff and decontaminate or dispose of all PPE after use.

Reporting:

Report the incident to the appropriate safety officer or supervisor.

Protocol 2: Personal Protective Equipment (PPE) - Donning and Doffing

Donning Sequence:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Coveralls: Put on a clean, chemical-resistant gown or coveralls.

Respirator: Don a full-face respirator with an appropriate cartridge for organic vapors.

Ensure a proper seal check is performed.

Eye Protection: Wear tightly fitting safety goggles.[12]

Gloves: Put on chemical-resistant gloves, ensuring they overlap the cuffs of the gown.

Doffing Sequence:
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Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

Gown/Coveralls: Remove the gown or coveralls by rolling it down and away from the body.

Hand Hygiene: Perform hand hygiene.

Respirator and Goggles: Remove the respirator and goggles.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

Visual Safety Guides
Visual workflows can significantly improve the understanding and recall of critical safety

procedures.
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Initial Actions

Response

Final Steps

Spill Occurs

Evacuate Area

Isolate & Remove Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Material

Clean Up with Non-Sparking Tools

Decontaminate Spill Area

Doff and Dispose of PPE

Report Incident
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Areas of Protection

Required PPE

Respiratory Protection

Full-Face Respirator
(Organic Vapor Cartridge)

Body Protection

Chemical-Resistant Clothing
(Impervious)

Hand Protection

Chemical-Resistant Gloves

Eye Protection

Tightly Fitting Safety Goggles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 1,2-Ethanedithiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043112#1-2-ethanedithiol-safety-data-sheet-sds-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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